Cas no 1075-21-4 (Isothiazole, 5-phenyl-)

• Product Name: Isothiazole, 5-phenyl-
• CAS No: 1075-21-4
• MF: C₉H₇NS
• MW: 161.223580598831
• CID: 138040
• PubChem ID: 265813
• Update Time: 2025-04-19

Isothiazole, 5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isothiazole, 5-phenyl-
• 5-phenyl-1,2-thiazole
• 5-PHENYLISOTHIAZOLE
• 5-Phenyl-1,2-thiazol
• 5-Phenylisothiazol
• Isothiazole,5-phenyl
• AKOS006284158
• InChI=1/C9H7NS/c1-2-4-8(5-3-1)9-6-7-10-11-9/h1-7
• DTXSID40295493
• NSC102320
• NSC-102320
• SCHEMBL6422894
• 1075-21-4

• Inchi： 1S/C9H7NS/c1-2-4-8(5-3-1)9-6-7-10-11-9/h1-7H
• InChI Key： GCJTZGLHWFXNSS-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 161.03000
• Monoisotopic Mass: 161.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.173
• Boiling Point: 201.9 °C at 760 mmHg
• Flash Point: 71.9 °C
• PSA: 41.13000
• LogP: 2.81010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives